Cas no 1782896-83-6 (2-(oxolan-2-yl)propanenitrile)

• Product Name: 2-(oxolan-2-yl)propanenitrile
• CAS No: 1782896-83-6
• CID: 4613852
• Update Time: 2025-06-13

2-(oxolan-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-2-yl)propanenitrile

Additional information on 2-(oxolan-2-yl)propanenitrile

Research Briefing on 2-(Oxolan-2-yl)propanenitrile (CAS: 1782896-83-6) in Chemical Biology and Pharmaceutical Applications

2-(Oxolan-2-yl)propanenitrile (CAS: 1782896-83-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic nitrile derivative, characterized by its tetrahydrofuran (oxolane) ring and nitrile functional group, exhibits unique physicochemical properties that make it a versatile intermediate in drug discovery and development. Recent studies have highlighted its potential as a building block for bioactive molecules, particularly in the synthesis of kinase inhibitors and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(oxolan-2-yl)propanenitrile as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The oxolane ring was found to confer improved metabolic stability compared to analogous acyclic compounds, while the nitrile group served as an effective handle for further derivatization. The resulting inhibitors showed promising activity in B-cell malignancy models, with one derivative currently advancing to preclinical development.

In parallel research, the compound has been investigated for its role in the synthesis of SARS-CoV-2 main protease inhibitors. A team at Scripps Research Institute reported in Nature Chemical Biology that derivatives of 2-(oxolan-2-yl)propanenitrile could be optimized to form covalent interactions with the catalytic cysteine residue of the viral protease. The oxolane ring was particularly noted for its ability to maintain optimal binding geometry while improving oral bioavailability.

From a chemical biology perspective, the compound has proven valuable as a versatile scaffold for probe development. Researchers at Harvard Medical School recently utilized 2-(oxolan-2-yl)propanenitrile to create a library of activity-based protein profiling (ABPP) probes targeting serine hydrolases. The nitrile group's electrophilicity, combined with the oxolane ring's ability to modulate steric and electronic properties, enabled selective labeling of several previously uncharacterized enzymes.

Manufacturing and scale-up considerations for 2-(oxolan-2-yl)propanenitrile have also been addressed in recent publications. A 2024 Organic Process Research & Development paper detailed an improved synthetic route starting from furfuryl alcohol, achieving a 78% overall yield with excellent enantioselectivity when using a novel chiral phosphoric acid catalyst. This advancement addresses previous challenges in producing the compound at scale while maintaining high purity standards required for pharmaceutical applications.

Looking forward, the unique structural features of 2-(oxolan-2-yl)propanenitrile continue to inspire new applications. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) design, where the oxolane ring may help optimize linker properties. Additionally, several pharmaceutical companies have included derivatives of this compound in their pipelines for inflammatory and oncological indications, suggesting its importance will likely grow in coming years.